Cas no 2680688-59-7 (benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate)

• Product Name: benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate
• CAS No: 2680688-59-7
• MF: C₁₄H₁₄Cl₂N₂O₂
• MW: 313.179161548615
• CID: 6036002
• PubChem ID: 165934513
• Update Time: 2025-10-28

benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate
• 2680688-59-7
• EN300-7077064

• Inchi： 1S/C14H14Cl2N2O2/c1-18-11(7-12(15)13(18)16)8-17-14(19)20-9-10-5-3-2-4-6-10/h2-7H,8-9H2,1H3,(H,17,19)
• InChI Key： MORRGNMTCCTDBT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(CNC(=O)OCC2C=CC=CC=2)N1C)Cl

Computed Properties

• Exact Mass: 312.0432331g/mol
• Monoisotopic Mass: 312.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.3Ų

Additional information on benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate

Benzyl N-[(4,5-Dichloro-1-Methyl-1H-Pyrrol-2-Yl)Methyl]Carbamate: A Comprehensive Overview

Benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate, also known by its CAS number 2680688-59-7, is a compound of significant interest in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzyl group, combined with the pyrrole ring and carbamate functionality, creates a molecule with versatile reactivity and selectivity.

Recent studies have highlighted the importance of understanding the synthesis and characterization of such compounds. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate the structure of benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate. These methods have provided critical insights into the spatial arrangement of atoms within the molecule, which is essential for predicting its chemical behavior.

The synthesis of this compound involves a multi-step process that begins with the preparation of the pyrrole derivative. The introduction of chlorine atoms at the 4 and 5 positions of the pyrrole ring is a critical step, as it significantly influences the electronic properties of the molecule. Subsequent reactions, including alkylation and carbamate formation, lead to the final product. The use of mild reaction conditions has been shown to improve yields and maintain the integrity of the functional groups.

One area where benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate has shown promise is in pharmaceutical applications. The compound's ability to act as a selective inhibitor of certain enzymes has been explored in recent studies. For instance, researchers have investigated its potential as an anti-inflammatory agent by testing its inhibitory effects on cyclooxygenase (COX) enzymes. Preliminary results indicate that this compound exhibits moderate activity against COX-2, suggesting it could be a lead candidate for further drug development.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. The presence of chlorine atoms in the pyrrole ring enhances its stability and bioavailability, making it a potential candidate for use as a fungicide or insecticide. Field trials conducted under controlled conditions have demonstrated its effectiveness in protecting crops against common pathogens without causing significant harm to non-target organisms.

The environmental impact of benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate has also been a topic of recent research. Studies focusing on its biodegradation rates and toxicity profiles have provided valuable information for risk assessment purposes. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments.

In conclusion, benzyl N-[(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methyl]carbamate (CAS No: 2680688-59-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an intriguing subject for further research. As advancements in synthetic methodologies and analytical techniques continue to emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.